Cas no 123417-20-9 (Boc-d-glu(ofm)-oh)

Boc-D-Glu(OFm)-OH is a protected derivative of D-glutamic acid, featuring a tert-butoxycarbonyl (Boc) group at the N-terminus and a 9-fluorenylmethyl (OFm) ester protecting the side-chain carboxyl group. This compound is widely used in peptide synthesis, particularly for introducing D-glutamic acid residues with orthogonal protection strategies. The Boc group offers acid-labile protection, while the OFm ester is cleaved under mild basic conditions, enabling selective deprotection during solid-phase or solution-phase synthesis. Its high purity and stability make it suitable for complex peptide architectures, including foldamers and constrained structures. The product is valuable in medicinal chemistry and biochemical research for constructing chiral peptides with precise stereochemical control.
Boc-d-glu(ofm)-oh structure
Boc-d-glu(ofm)-oh structure
Product Name:Boc-d-glu(ofm)-oh
CAS No:123417-20-9
MF:C24H27NO6
MW:425.4742872715
CID:105735
PubChem ID:7015796
Update Time:2025-10-31

Boc-d-glu(ofm)-oh Chemical and Physical Properties

Names and Identifiers

    • D-Glutamic acid,N-[(1,1-dimethylethoxy)carbonyl]-, 5-(9H-fluoren-9-ylmethyl) ester
    • BOC-D-GLU(OFM)-OH
    • Boc-D-glutamic acid γ-9-fluorenylmethyl ester
    • BOC-D-GLUTAMIC ACID(OFM)-OH
    • Boc-D-glutamic acid 5-(9-fluorenylmethyl) ester
    • BOC-D-GLUTAMIC ACID GAMMA-9-FLUORENYLMETHYL ESTER
    • N-ALPHA-T-BUTOXYCARBONYL-D-GLUTAMIC ACID GAMMA-9-FLUORENYL METHYL ESTER
    • Boc-D-glutamic acid γ-9-fluorenylmethyl ester98+%
    • CS-0442706
    • (R)-5-((9H-fluoren-9-yl)methoxy)-2-(tert-butoxycarbonylamino)-5-oxopentanoic acid
    • D-Glutamic acid,N-[(1,1-dimethylethoxy)carbonyl]-,5-(9H-fluoren-9-ylmethyl)ester
    • FD21414
    • (2R)-5-(9H-fluoren-9-ylmethoxy)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-5-oxopentanoic acid
    • AS-49062
    • (R)-5-((9H-Fluoren-9-yl)methoxy)-2-((tert-butoxycarbonyl)amino)-5-oxopentanoic acid
    • SCHEMBL10131781
    • AKOS027327988
    • MFCD00151871
    • 123417-20-9
    • N-[(1,1-dimethylethoxy)carbonyl]-d-glutamic acid 5-(9H-fluoren-9-ylmethyl) ester
    • DB-244094
    • Boc-d-glu(ofm)-oh
    • Inchi: 1S/C24H27NO6/c1-24(2,3)31-23(29)25-20(22(27)28)12-13-21(26)30-14-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,19-20H,12-14H2,1-3H3,(H,25,29)(H,27,28)/t20-/m1/s1
    • InChI Key: RCQRXYWDDVULAP-HXUWFJFHSA-N
    • SMILES: O(C(CC[C@H](C(=O)O)NC(=O)OC(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 425.18400
  • Monoisotopic Mass: 425.184
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 11
  • Complexity: 635
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 102A^2
  • XLogP3: 3.9

Experimental Properties

  • PSA: 101.93000
  • LogP: 4.49110

Boc-d-glu(ofm)-oh Security Information

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Additional information on Boc-d-glu(ofm)-oh

Introduction to Boc-d-glu(ofm)-oh and Its Significance in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the synthesis and development of novel therapeutic agents. Among these, Boc-d-glu(ofm)-oh stands out as a compound of significant interest due to its unique structural properties and versatile applications. This compound, identified by the CAS number 123417-20-9, has garnered attention in recent years for its potential in various biochemical and pharmaceutical research domains.

The structure of Boc-d-glu(ofm)-oh encompasses a protected form of D-glutamic acid, which is a crucial amino acid derivative. The Boc (tert-butoxycarbonyl) group provides stability to the glutamic acid residue, making it an ideal candidate for use in peptide synthesis and other chemical modifications. The (ofm) designation indicates the presence of an N-fluorobenzyloxycarbonyl group, further enhancing the compound's utility in protecting reactive sites during synthetic procedures.

In the realm of peptide chemistry, Boc-d-glu(ofm)-oh serves as a valuable intermediate in the construction of complex peptide sequences. Its stability under various reaction conditions allows for precise control over peptide bond formation, which is essential for achieving high yields and purity in synthetic processes. This has made it a preferred choice for researchers working on the development of bioactive peptides and peptidomimetics.

Recent advancements in chemical biology have highlighted the importance of chiral amino acids in drug design. D-glutamic acid, being a non-proteinogenic amino acid, offers unique stereochemical properties that can be exploited to develop enantiomerically pure drugs with enhanced efficacy and reduced side effects. The use of Boc-d-glu(ofm)-oh in such contexts has been particularly promising, with studies demonstrating its role in modulating enzyme activities and receptor interactions.

The pharmaceutical industry has shown increasing interest in utilizing protected amino acids like Boc-d-glu(ofm)-oh for the synthesis of protease inhibitors, which are critical in treating various diseases, including cancer and infectious disorders. Protease inhibitors often require precise targeting and stability, making protected derivatives like this compound indispensable. Research has indicated that incorporating such residues into drug molecules can lead to improved pharmacokinetic profiles and increased therapeutic potential.

Moreover, theCAS number 123417-20-9 associated with this compound underscores its unique identity and aids in its proper documentation and classification within chemical databases. This standardized identification system ensures that researchers worldwide can accurately reference and utilize this compound in their studies, fostering collaboration and reproducibility across different scientific disciplines.

The synthesis of Boc-d-glu(ofm)-oh involves multi-step organic reactions that require careful optimization to achieve high yields and minimal byproduct formation. Advanced synthetic methodologies have been employed to improve the efficiency of these processes, including catalytic techniques that reduce environmental impact while maintaining high purity standards. These innovations align with the growing emphasis on sustainable chemistry practices within the pharmaceutical sector.

In conclusion, Boc-d-glu(ofm)-oh, identified by CAS number 123417-20-9, represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and protective groups make it an invaluable tool for peptide synthesis and drug development. As research continues to uncover new applications for this compound, its importance is likely to grow, contributing to the development of novel therapeutic agents that address unmet medical needs.

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